![molecular formula C21H17N5O6 B2689448 9-(1,3-benzodioxol-5-yl)-2-(2,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide CAS No. 898422-77-0](/img/structure/B2689448.png)
9-(1,3-benzodioxol-5-yl)-2-(2,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9-(1,3-benzodioxol-5-yl)-2-(2,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C21H17N5O6 and its molecular weight is 435.396. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Properties
A study on the synthesis, characterization, antimicrobial evaluation, and docking studies of related compounds reveals their potential in antimicrobial applications. These compounds, synthesized through various reactions, were evaluated for their biological activities, showing significant results in antimicrobial tests (Talupur, Satheesh, & Chandrasekhar, 2021).
Anti-Inflammatory and Analgesic Applications
Research on novel benzodifuranyl compounds, including related structures, has shown promising results as anti-inflammatory and analgesic agents. These compounds, when screened, displayed significant inhibitory activity and potential therapeutic uses in treating inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Anticonvulsant Potential
A study on 6-(alkylamino)-9-benzyl-9H-purines, closely related to the compound , indicates their potential as a new class of anticonvulsant agents. This research demonstrates the synthesis of these compounds and their effectiveness in controlling seizures, representing a novel approach in anticonvulsant therapy (Kelley et al., 1988).
Enzyme Inhibition for Medical Applications
Studies on 6-substituted-9-(5-deoxy-β-D-xylofuranosyl)purines have shown their ability to inhibit the enzyme adenosine deaminase. These compounds, derived from related structures, have potential applications in the treatment of conditions where enzyme inhibition is beneficial (Shah, Schaeffer, & Murray, 1965).
Potential in Cancer Treatment
Research on targeting cancer stem cells with novel compounds, including structures similar to the compound , has shown promising results in antitumor activity. These studies suggest their effectiveness in inhibiting cancer stem cells, indicating potential applications in cancer treatment (Bhat, Al‐Dhfyan, & Al-Omar, 2016).
properties
IUPAC Name |
9-(1,3-benzodioxol-5-yl)-2-(2,4-dimethoxyphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O6/c1-29-11-4-5-12(14(8-11)30-2)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)10-3-6-13-15(7-10)32-9-31-13/h3-8H,9H2,1-2H3,(H2,22,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIGDEJGGTKLVCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC5=C(C=C4)OCO5)C(=O)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.